Cas no 362-39-0 (Oxytocin,8-L-isoleucine-)

• Product name: Oxytocin,8-L-isoleucine-
• CAS No: 362-39-0
• MF: C₄₃H₆₆N₁₂O₁₂S₂
• MW: 1007.18734693527
• MDL: MFCD18782150
• CID: 309158
• PubChem ID: 92135813

Oxytocin,8-L-isoleucine- Chemical and Physical Properties

Names and Identifiers

• Oxytocin,8-L-isoleucine-
• (Ile⁸)-Oxytocin
• (Ile8)-Oxytocin, Mesotocin
• H-CYS-TYR-ILE-GLN-ASN-CYS-PRO-ILE-GLY-NH2
• HY-P4605
• CS-0655396
• Q27258201
• mesotocin
• 362-39-0
• Oxytocin, ile(8)-
• Oxytocin, isoleucine(8)-
• MESOTOCIN [WHO-DD]
• UNII-3Y635KQT1J
• 3Y635KQT1J
• (2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]-N-[(2S,3S)-1-[(2-amino-2-oxoethyl)amino]-3-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• 8-Ile-oxytocin
• Oxytocin, 8-L-isoleucine-
• 8-ISOLEUCINE OXYTOCIN

• MDL： MFCD18782150
• Inchi： InChI=1S/C43H66N12O12S2/c1-5-21(3)34(41(65)48-18-33(47)59)54-40(64)30-8-7-15-55(30)43(67)29-20-69-68-19-25(44)36(60)50-27(16-23-9-11-24(56)12-10-23)39(63)53-35(22(4)6-2)42(66)49-26(13-14-31(45)57)37(61)51-28(17-32(46)58)38(62)52-29/h9-12,21-22,25-30,34-35,56H,5-8,13-20,44H2,1-4H3,(H2,45,57)(H2,46,58)(H2,47,59)(H,48,65)(H,49,66)(H,50,60)(H,51,61)(H,52,62)(H,53,63)(H,54,64)/t21-,22-,25-,26-,27-,28-,29-,30-,34-,35-/m0/s1
• InChI Key： SILDPWPVKZETMP-AMUMSSSMSA-N
• SMILES： CC[C@@H]([C@H](NC([C@@H]1CCCN1C([C@@H]2CSSC[C@H](N)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N2)=O)CC(N)=O)=O)CCC(N)=O)=O)[C@H](CC)C)=O)CC3=CC=C(O)C=C3)=O)=O)=O)C(NCC(N)=O)=O)C

Computed Properties

• Exact Mass: 1006.43698
• Monoisotopic Mass: 1006.436457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 69
• Rotatable Bond Count: 20
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 450
• XLogP3: -2.6

Experimental Properties

• Density: 1.27
• Boiling Point: 1533.3°Cat760mmHg
• Flash Point: 881.1°C
• Refractive Index: 1.554
• PSA: 399.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides